Cas no 1931944-95-4 (1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine)
1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine
-
- SMILES: CN(C)C[C@H]1CCN1
1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM326077-100mg |
{[(2R)-azetidin-2-yl]methyl}dimethylamine |
1931944-95-4 | 95+% | 100mg |
$388 | 2022-09-01 | |
| Chemenu | CM326077-250mg |
{[(2R)-azetidin-2-yl]methyl}dimethylamine |
1931944-95-4 | 95+% | 250mg |
$582 | 2022-09-01 | |
| Chemenu | CM326077-1g |
{[(2R)-azetidin-2-yl]methyl}dimethylamine |
1931944-95-4 | 95%+ | 1g |
$1138 | 2023-03-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5291-100MG |
1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine |
1931944-95-4 | 95% | 100MG |
¥ 1,603.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5291-250MG |
1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine |
1931944-95-4 | 95% | 250MG |
¥ 2,560.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5291-500MG |
1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine |
1931944-95-4 | 95% | 500MG |
¥ 4,270.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5291-1G |
1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine |
1931944-95-4 | 95% | 1g |
¥ 6,402.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5291-5G |
1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine |
1931944-95-4 | 95% | 5g |
¥ 19,206.00 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1161506-1g |
(R)-1-(Azetidin-2-yl)-N,N-dimethylmethanamine |
1931944-95-4 | 97% | 1g |
¥10360 | 2023-04-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5291-100mg |
1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine |
1931944-95-4 | 95% | 100mg |
¥1604.0 | 2024-04-23 |
1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine
Comprehensive Overview of 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine (CAS No. 1931944-95-4)
1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine, with the CAS number 1931944-95-4, is a chiral azetidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique azetidine ring coupled with a dimethylamino group, making it a versatile intermediate for drug discovery and development. Its stereospecificity ((2R)-configuration) is particularly valuable for designing enantioselective catalysts and bioactive molecules, aligning with the growing demand for chiral drugs in modern medicine.
In recent years, the interest in small-ring heterocycles like azetidines has surged due to their metabolic stability and conformational rigidity, which enhance drug efficacy. Researchers frequently search for "azetidine derivatives in drug design" or "CAS 1931944-95-4 applications," reflecting its relevance in targeted therapies. The compound’s N,N-dimethyl moiety also contributes to improved blood-brain barrier permeability, a hot topic in neuropharmacology and CNS drug development.
The synthesis of 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine often involves asymmetric catalysis or enzymatic resolution, methods widely discussed in "green chemistry" forums. Its low molecular weight and high solubility make it suitable for high-throughput screening, addressing the need for fragment-based drug discovery. Additionally, its potential role in GPCR modulation and kinase inhibition aligns with trends in precision medicine and personalized therapeutics.
From an industrial perspective, CAS 1931944-95-4 is often explored for scalable synthesis routes and cost-effective production, key concerns in pharmaceutical manufacturing. Questions like "how to purify 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine" or "stability under physiological conditions" are common among chemists, highlighting practical challenges. The compound’s logP and pKa values further interest ADME researchers, as they influence drug bioavailability.
In summary, 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine (1931944-95-4) exemplifies the intersection of structural innovation and therapeutic potential. Its applications span neurology, oncology, and infectious disease research, resonating with current searches for "next-generation drug scaffolds." As the pharmaceutical industry prioritizes chiral purity and sustainable synthesis, this compound remains a focal point for academic and industrial R&D.
1931944-95-4 (1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)